Cas no 55001-10-0 (PHOSPHONIC ACID, (3-OXOCYCLOHEXYL)-, DIMETHYL ESTER)

• Product Name: PHOSPHONIC ACID, (3-OXOCYCLOHEXYL)-, DIMETHYL ESTER
• CAS No: 55001-10-0
• MF: C₈H₁₅O₄P
• MW: 206.176063776016
• CID: 3488332
• PubChem ID: 14435710
• Update Time: 2025-04-21

PHOSPHONIC ACID, (3-OXOCYCLOHEXYL)-, DIMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• PHOSPHONIC ACID, (3-OXOCYCLOHEXYL)-, DIMETHYL ESTER
• 55001-10-0
• DTXSID201222366

• Inchi： 1S/C8H15O4P/c1-11-13(10,12-2)8-5-3-4-7(9)6-8/h8H,3-6H2,1-2H3
• InChI Key： BUHBQNFREDQIII-UHFFFAOYSA-N
• SMILES： P(C1CC(CCC1)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 206.07079595Da
• Monoisotopic Mass: 206.07079595Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.6Ų